Cas no 2034392-76-0 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo1,2-apyridine-3-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo1,2-apyridine-3-carboxamide
• CAS No: 2034392-76-0
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 6278050
• PubChem ID: 119105862
• Update Time: 2025-07-09

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo1,2-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo1,2-apyridine-3-carboxamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• 2034392-76-0
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• F6562-9251
• AKOS026699724

• Inchi： 1S/C18H15N5O2/c1-12-17(23-9-3-2-6-15(23)22-12)18(24)21-11-13-16(20-8-7-19-13)14-5-4-10-25-14/h2-10H,11H2,1H3,(H,21,24)
• InChI Key： PEKDVHUDXPEXFI-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=C2C=CC=CN12)NCC1C(C2=CC=CO2)=NC=CN=1

Computed Properties

• Exact Mass: 333.12257474g/mol
• Monoisotopic Mass: 333.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.3Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo1,2-apyridine-3-carboxamide

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide (CAS No. 2034392-76-0): A Comprehensive Overview

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide (CAS No. 2034392-76-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure combining furan, pyrazine, and imidazopyridine moieties, exhibits promising potential in various therapeutic applications. Its CAS number 2034392-76-0 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

The molecular structure of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a key factor in its biological activity. The presence of the furan ring contributes to its aromaticity and potential interactions with biological targets, while the pyrazine moiety enhances its binding affinity. The imidazopyridine component, a privileged scaffold in drug discovery, is known for its versatility in modulating various pharmacological pathways. Researchers are particularly interested in this compound due to its structural similarity to other bioactive molecules that have shown efficacy in treating neurological and inflammatory conditions.

Recent studies have highlighted the potential of CAS 2034392-76-0 in addressing some of the most pressing medical challenges, such as neurodegenerative diseases and chronic inflammation. Its mechanism of action is believed to involve modulation of key signaling pathways, making it a candidate for further investigation in preclinical and clinical settings. The compound's structure-activity relationship (SAR) is currently under exploration, with preliminary data suggesting high selectivity and low toxicity, which are critical factors in drug development.

In the context of current research trends, N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide aligns with the growing interest in multi-target therapeutics. Unlike traditional single-target drugs, this compound's diverse functional groups may enable it to interact with multiple biological targets simultaneously, offering a more holistic approach to disease treatment. This is particularly relevant in complex conditions like Alzheimer's disease and cancer, where multi-factorial pathogenesis demands innovative therapeutic strategies.

The synthesis of CAS No. 2034392-76-0 involves a series of carefully optimized chemical reactions, ensuring high yield and purity. Researchers have developed efficient protocols for its preparation, which are crucial for scaling up production for further studies. The compound's stability under various conditions has also been investigated, with results indicating good shelf-life and compatibility with standard pharmaceutical formulations. These properties make it a viable candidate for future drug development pipelines.

From a commercial perspective, the demand for novel heterocyclic compounds like N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide is on the rise. Pharmaceutical companies and research institutions are actively seeking innovative molecules to address unmet medical needs. The unique chemical structure of this compound, combined with its promising biological activity, positions it as a valuable asset in the competitive landscape of drug discovery. Patents and intellectual property related to this compound are closely monitored, reflecting its potential market value.

In conclusion, N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide (CAS No. 2034392-76-0) represents a fascinating area of research with broad implications for medicine and pharmacology. Its distinctive molecular architecture, coupled with its therapeutic potential, makes it a compound of significant interest to scientists and industry professionals alike. As research progresses, this molecule may pave the way for new treatments that improve patient outcomes and advance the field of medicinal chemistry.